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Compound of Interest

Compound Name: 4-Acetamidosalicylic acid

Cat. No.: B020674 Get Quote

The proper disposal of 4-Acetamidosalicylic acid is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This guide provides a

comprehensive, step-by-step procedure for researchers, scientists, and drug development

professionals to handle and dispose of this chemical waste safely.

Immediate Safety and Handling Precautions
Before handling 4-Acetamidosalicylic acid, it is essential to be aware of its hazards and to

use appropriate personal protective equipment (PPE). The compound is classified as harmful if

swallowed.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Wear suitable protective gloves tested according to standards like EN 374.

[4]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3] However, if dust is generated, use a NIOSH-approved

respirator.[5]
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Engineering Controls: Handle the chemical in a well-ventilated area, preferably within a

laboratory fume hood.[6]

Step-by-Step Disposal Procedure
Follow this procedure for the routine disposal of unwanted 4-Acetamidosalicylic acid. This

process treats the substance as a hazardous chemical waste, in line with standard laboratory

safety practices.

Step 1: Waste Identification and Segregation

Classify all unwanted 4-Acetamidosalicylic acid, including contaminated materials from

spill cleanups, as hazardous waste.[5][7]

Store the waste in a designated container separate from incompatible materials, particularly

strong oxidizing agents.[6]

Step 2: Waste Collection and Containment

Collect solid 4-Acetamidosalicylic acid waste in a clearly labeled, leak-proof container with

a secure lid.[8]

The container must be labeled with a "Hazardous Waste" tag as soon as the first particle of

waste is added.[7] The label should clearly identify the contents ("4-Acetamidosalicylic
Acid Waste") and associated hazards.[8]

Do not fill the container to more than 90% of its capacity to prevent spills.[8]

Step 3: On-Site Storage

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

storage area.[8]

Ensure the storage area has secondary containment to manage any potential leaks.[7]

Laboratories must not accumulate more than 55 gallons of hazardous waste at any one time.

[7]
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Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal of chemical waste must always comply with local, state, and federal regulations.[5]

Do not dispose of 4-Acetamidosalicylic acid down the drain or in regular trash.[5]

Spill Response and Cleanup
In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated.

Use PPE: Before cleaning the spill, don the appropriate PPE as described above.

Contain and Clean:

For solid spills, carefully sweep up the material to avoid generating dust.[3][9]

Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels,

pads) into a designated hazardous waste container.[7]

Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.[6]

Dispose: Treat all materials used for the spill cleanup as hazardous waste and dispose of

them according to the procedure outlined above.[7]

Disposal of Empty Containers
A container that held 4-Acetamidosalicylic acid must be managed correctly.

If the container is completely empty (i.e., all material has been removed by pouring,

scraping, etc.), it can typically be disposed of as regular trash.[7]
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Before disposal, deface or remove all chemical and hazard labels from the empty container.

[7]

Chemical and Hazard Data
The following table summarizes key quantitative and identifying information for 4-
Acetamidosalicylic acid.

Property Data

IUPAC Name 4-acetamido-2-hydroxybenzoic acid

CAS Number 50-86-2

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

Physical State Powder Solid

Melting Point 255 - 262 °C / 491 - 503.6 °F

GHS Hazard Statements
H302: Harmful if swallowed [Warning Acute

toxicity, oral]

Sources:[1][3][9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of 4-Acetamidosalicylic acid in a laboratory setting.
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Workflow for 4-Acetamidosalicylic Acid Disposal

Unwanted Material:
4-Acetamidosalicylic Acid

Is it a spill?

Containerized Waste

No

Spill Cleanup Procedure

Yes

1. Wear Appropriate PPE
(Goggles, Gloves)

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Sweep Up Material
(Avoid Dust)

3. Collect Spill Debris &
Cleanup Materials

Store in Secure, Ventilated
Secondary Containment Area

2. Collect in Designated
Hazardous Waste Container

3. Secure Lid & Affix
Hazardous Waste Label

Contact EHS or Licensed
Waste Contractor for Pickup

Proper Disposal via
Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 4-Acetamidosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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